Cas no 626216-69-1 ((4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine)

(4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine is a chiral amine derivative featuring a cyclohexyl and pyridinylmethyl moiety, offering versatility in pharmaceutical and agrochemical applications. Its structural framework provides a rigid cyclohexyl group, enhancing stereochemical control in asymmetric synthesis, while the pyridine ring contributes to coordination properties, making it useful in ligand design. The methyl substitution on the cyclohexane ring can influence steric and electronic effects, potentially improving selectivity in catalytic reactions. This compound is valuable as an intermediate in the synthesis of bioactive molecules, particularly where tailored steric and electronic properties are required. Its stability and functional group compatibility further support its utility in complex organic transformations.
(4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine structure
626216-69-1 structure
Product Name:(4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine
CAS No:626216-69-1
MF:C13H20N2
MW:204.311303138733
MDL:MFCD03856659
CID:3079359
PubChem ID:1085023
Update Time:2025-06-23

(4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

    • (4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine
    • DTXSID901256855
    • N-(4-Methylcyclohexyl)-3-pyridinemethanamine
    • SCHEMBL22570306
    • SCHEMBL12385809
    • ALBB-027155
    • AKOS000237240
    • (4-methylcyclohexyl)(pyridin-3-ylmethyl)amine
    • 4-methyl-N-(pyridin-3-ylmethyl)cyclohexan-1-amine
    • Z90507763
    • 626216-69-1
    • LS-09294
    • 4-Methyl-N-(pyridin-3-ylmethyl)cyclohexanamine
    • 4-methyl-N-[(pyridin-3-yl)methyl]cyclohexan-1-amine
    • SB77951
    • MDL: MFCD03856659
    • Inchi: 1S/C13H20N2/c1-11-4-6-13(7-5-11)15-10-12-3-2-8-14-9-12/h2-3,8-9,11,13,15H,4-7,10H2,1H3
    • InChI Key: LIXDUPDEYUFILL-UHFFFAOYSA-N
    • SMILES: N(CC1C=NC=CC=1)C1CCC(C)CC1

Computed Properties

  • Exact Mass: 204.162648646Da
  • Monoisotopic Mass: 204.162648646Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Boiling Point: 321.2±17.0 °C at 760 mmHg
  • Flash Point: 148.1±20.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

(4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine Security Information

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Additional information on (4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine

Introduction to Compound CAS No 626216-69-1: (4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine

The compound CAS No 626216-69-1, also known as (4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a cyclohexane ring substituted with a methyl group at the 4-position and a pyridine ring substituted at the 3-position with an aminomethyl group. The combination of these structural elements makes this compound highly versatile and interesting for researchers in the field of organic chemistry and drug discovery.

Recent studies have highlighted the importance of (4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine in the development of novel therapeutic agents. Its structure allows for potential interactions with various biological targets, including enzymes, receptors, and other biomolecules. For instance, researchers have explored its ability to act as a modulator of G-protein coupled receptors (GPCRs), which are critical in numerous physiological processes and are targets for many drugs.

The synthesis of CAS No 626216-69-1 involves advanced organic chemistry techniques, including multi-component reactions and catalytic processes. These methods ensure high yields and purity, making the compound suitable for both research and industrial applications. Moreover, the compound's stability under various conditions has been extensively studied, confirming its suitability for long-term storage and use in diverse experimental setups.

One of the most promising areas of application for (4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine is in the field of medicinal chemistry. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing molecules with high bioavailability and selectivity. Recent research has demonstrated its potential as a lead compound in the development of antidepressants, where it has shown promising activity in preclinical models.

In addition to its pharmaceutical applications, this compound has also found use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics, such as in the development of new types of semiconductors or conductive polymers. Researchers have explored its ability to act as a dopant in polymer blends, enhancing their electrical properties without compromising mechanical integrity.

The environmental impact of CAS No 626216-69-1 has also been a topic of interest. Studies have shown that it degrades efficiently under aerobic conditions, reducing concerns about its persistence in the environment. This makes it a more sustainable choice compared to other similar compounds that may accumulate in ecosystems.

In conclusion, (4-Methyl-cyclohexyl)-pyridin-3-ylmethyl-amine (CAS No 626216-69-1) is a multifaceted compound with significant potential across various fields. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industries alike. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.

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